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Compound of Interest

Compound Name: CG428

Cat. No.: B11929720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two distinct therapeutic agents identified as

CG428 and their effects on cell proliferation. One is a targeted anti-cancer agent, a

Tropomyosin Receptor Kinase (TRK) degrader, while the other is a botanical lotion for hair

recovery. This document summarizes publicly available experimental data to offer an

independent validation of their respective impacts on cell proliferation.

Section 1: CG428 - The TRK Degrader for Anti-
Cancer Applications
CG428 is a potent and selective TRK Protidegradingtac (PROTAC) that has demonstrated anti-

tumor activity. It functions by inducing the degradation of TRK fusion proteins, which are

oncogenic drivers in various cancers.

Mechanism of Action
CG428 induces the degradation of the TPM3-TRKA fusion protein and inhibits the downstream

PLCγ1 signaling pathway, which is crucial for cell proliferation and survival in cancer cells

harboring TRK fusions.[1][2]
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Seed KM12 cells in 96-well plates Incubate for 24h to allow cell attachment Treat cells with varying concentrations of CG428 or alternative inhibitors Incubate for 72h Add MTT solution to each well Incubate for 4h to allow formazan crystal formation Add solubilization buffer to dissolve formazan crystals Measure absorbance at 570 nm Calculate IC50 values
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Culture human dermal papilla cells Treat cells with botanical extracts or Minoxidil Add BrdU to the culture medium Incubate to allow BrdU incorporation into proliferating cells Fix cells and denature DNA Add anti-BrdU antibody Add substrate for colorimetric or fluorescent detection Measure signal intensity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11929720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

